Cas no 2287746-26-1 (N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide)

• Product Name: N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide
• CAS No: 2287746-26-1
• MF: C₁₀H₁₅F₂NO
• MW: 203.229009866714
• CID: 5412082
• PubChem ID: 137933683
• Update Time: 2025-05-24

N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,2-Difluorocyclopentyl)ethyl]-2-propenamide
• N-[2-(2,2-difluorocyclopentyl)ethyl]prop-2-enamide
• 2287746-26-1
• Z2935994561
• EN300-26573692
• N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide

• Inchi： 1S/C10H15F2NO/c1-2-9(14)13-7-5-8-4-3-6-10(8,11)12/h2,8H,1,3-7H2,(H,13,14)
• InChI Key： LUQIZHNUKZBXLF-UHFFFAOYSA-N
• SMILES： FC1(CCCC1CCNC(C=C)=O)F

Computed Properties

• Exact Mass: 203.11217043g/mol
• Monoisotopic Mass: 203.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide

Recent Advances in the Study of N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide (CAS: 2287746-26-1)

The compound N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide (CAS: 2287746-26-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide, emphasizing its efficient production through multi-step organic reactions involving fluorinated cyclopentane derivatives. The incorporation of difluorocyclopentyl groups has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising scaffold for further drug development.

In vitro and in vivo studies have demonstrated that N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory pathways. Preliminary data suggest that the compound may serve as a potent inhibitor of cyclooxygenase-2 (COX-2), with potential applications in the treatment of chronic inflammatory diseases. Further mechanistic studies are underway to elucidate its precise mode of action.

Pharmacokinetic evaluations of N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide have revealed favorable absorption and distribution profiles, with minimal off-target effects observed in preclinical models. These findings underscore its potential as a lead compound for further optimization and clinical development. However, additional toxicology studies are required to fully assess its safety profile.

The structural versatility of N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide also opens avenues for its use in prodrug design and targeted drug delivery systems. Researchers are exploring its conjugation with various biomolecules to enhance tissue specificity and therapeutic efficacy. Such innovations could significantly broaden its applicability in treating a range of medical conditions.

In conclusion, N-2-(2,2-difluorocyclopentyl)ethylprop-2-enamide (CAS: 2287746-26-1) represents a promising candidate in the realm of medicinal chemistry, with its unique fluorinated structure and demonstrated biological activity. Ongoing research efforts are expected to further validate its therapeutic potential and pave the way for its integration into clinical practice.